Cas no 821009-69-2 (Phosphinic acid, 3-quinolinyl-, butyl ester)

• Product name: Phosphinic acid, 3-quinolinyl-, butyl ester
• CAS No: 821009-69-2
• MF: C₁₃H₁₆NO₂P
• MW: 249.245404243469
• CID: 698073
• PubChem ID: 12184494

Phosphinic acid, 3-quinolinyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• butoxy-oxo-quinolin-3-ylphosphanium
• Phosphinic acid, 3-quinolinyl-, butyl ester
• 821009-69-2
• DTXSID10479566

• Inchi： InChI=1S/C13H15NO2P/c1-2-3-8-16-17(15)12-9-11-6-4-5-7-13(11)14-10-12/h4-7,9-10H,2-3,8H2,1H3/q+1
• InChI Key： RRLBSVLCIBFILV-UHFFFAOYSA-N
• SMILES： CCCCO[P+](=O)C1=CC2=CC=CC=C2N=C1

Computed Properties

• Exact Mass: 248.08404072g/mol
• Monoisotopic Mass: 248.08404072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 2.7